1-[(3,4-dichloro-2-methoxyphenyl)sulfonyl]-4-(2,6-dimethylphenyl)piperazine

• IUPAC Name: 1-(3,4-dichloro-2-methoxyphenyl)sulfonyl-4-(2,6-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2O3S/c1-13-5-4-6-14(2)18(13)22-9-11-23(12-10-22)27(24,25)16-8-7-15(20)17(21)19(16)26-3/h4-8H,9-12H2,1-3H3
• InChI Key: BXUODPLUABYBOF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)N2CCN(CC2)S(=O)(=O)C3=C(C(=C(C=C3)Cl)Cl)OC
• Molecular Formula: C19H22Cl2N2O3S
• Molecular Weight: 429.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step processes that often start with the coupling of specific precursors under controlled conditions. For instance, a linear bi-step approach was utilized to synthesize a series of compounds starting from a piperazinyl methanone precursor, demonstrating the intricate steps involved in creating such complex molecules (Abbasi et al., 2019).

Molecular Structure Analysis

Molecular structure characterization often involves spectroscopic methods such as NMR. For example, a detailed NMR study provided complete assignments for a closely related dihydrochloride salt, highlighting the utility of DEPT, H-H COSY, HMQC, and HMBC techniques in elucidating structural details of piperazine derivatives (Qin et al., 2005).

Chemical Reactions and Properties

Chemical reactions involving piperazine compounds can lead to the formation of various derivatives with significant biological activity. For example, the synthesis of biologically active O-substituted derivatives showcases the versatility of piperazine compounds in forming new structures with potential therapeutic applications (Khalid et al., 2013).

Physical Properties Analysis

The physical properties of piperazine derivatives, such as solubility and crystal structure, are crucial for their application in various fields. Crystal structure studies, for instance, provide insights into the conformation and stability of these compounds, which are essential for understanding their behavior in different environments (Kumara et al., 2017).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, play a significant role in the application of piperazine derivatives. Spectroscopic investigations, such as FT-IR, FT-Raman, NMR, and UV-Vis, are instrumental in understanding these properties and how they influence the compound's utility in various applications (Prabavathi et al., 2015).

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential applications, particularly in the pharmaceutical industry given the prevalence of piperazine derivatives in medicinal chemistry.